Cas no 2197580-48-4 (2-(4-ethoxyphenyl)-1-4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylethan-1-one)

• Product Name: 2-(4-ethoxyphenyl)-1-4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylethan-1-one
• CAS No: 2197580-48-4
• MF: C₁₇H₂₂N₄O₂
• MW: 314.382183551788
• CID: 5965520
• PubChem ID: 121164820
• Update Time: 2025-11-01

2-(4-ethoxyphenyl)-1-4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-1-4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylethan-1-one
• F6482-3702
• 1-(4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)-2-(4-ethoxyphenyl)ethanone
• 2-(4-ethoxyphenyl)-1-[4-(triazol-2-yl)piperidin-1-yl]ethanone
• AKOS032711936
• 2197580-48-4
• 2-(4-ethoxyphenyl)-1-[4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl]ethan-1-one

• Inchi： 1S/C17H22N4O2/c1-2-23-16-5-3-14(4-6-16)13-17(22)20-11-7-15(8-12-20)21-18-9-10-19-21/h3-6,9-10,15H,2,7-8,11-13H2,1H3
• InChI Key： FBYKZTMYRHEJJR-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)OCC)N1CCC(CC1)N1N=CC=N1

Computed Properties

• Exact Mass: 314.17427596g/mol
• Monoisotopic Mass: 314.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.2Ų

Additional information on 2-(4-ethoxyphenyl)-1-4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylethan-1-one

2-(4-ethoxyphenyl)-1-4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylethan-1-one: A Promising Compound in Pharmaceutical Research

2-(4-Ethoxyphenyl)-1-4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylethan-1-one (CAS No. 2197580-48-4) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of triazoles and is characterized by its intricate molecular architecture, which includes an ethoxyphenyl group and a triazole ring attached to a piperidine moiety. The combination of these functional groups endows the compound with a diverse range of biological activities, making it a valuable candidate for further investigation.

The triazole ring is a well-known heterocyclic structure that has been extensively studied for its broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. In the context of 2-(4-Ethoxyphenyl)-1-4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylethan-1-one, the triazole ring is believed to contribute significantly to its pharmacological profile. Recent studies have shown that compounds containing this ring can exhibit potent activity against various pathogens, making them attractive candidates for drug development.

The presence of the ethoxyphenyl group in the molecule adds another layer of complexity and potential biological activity. Ethoxyphenyl derivatives have been reported to possess anti-inflammatory and analgesic properties, which are highly relevant in the treatment of chronic diseases such as arthritis and neuropathic pain. The combination of the ethoxyphenyl group with the triazole ring in 2-(4-Ethoxyphenyl)-1-4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylethan-1-one may synergistically enhance its therapeutic effects, offering a multifaceted approach to disease management.

The piperidine moiety in the compound is another key structural element that contributes to its pharmacological properties. Piperidine derivatives are known for their ability to modulate various biological targets, including receptors and enzymes. In particular, piperidine-based compounds have been shown to exhibit potent activity against G protein-coupled receptors (GPCRs), which are important targets in drug discovery. The presence of the piperidine ring in 2-(4-Ethoxyphenyl)-1-4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylethan-1-one may enhance its ability to interact with these receptors, potentially leading to novel therapeutic applications.

In recent years, significant progress has been made in understanding the biological activities and mechanisms of action of compounds similar to 2-(4-Ethoxyphenyl)-1-4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylethan-1-one. For instance, studies have demonstrated that triazole-containing compounds can effectively inhibit the growth of various fungal species by disrupting their cell wall synthesis. Additionally, these compounds have shown promise in treating bacterial infections by interfering with essential metabolic pathways. The anti-inflammatory properties of ethoxyphenyl derivatives have also been well-documented, making them potential candidates for the treatment of inflammatory disorders.

The development of new drugs often involves extensive preclinical and clinical trials to evaluate their safety and efficacy. In this regard, 2-(4-Ethoxyphenyl)-1-4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylethan-1-one has shown promising results in preliminary studies. Preclinical data indicate that this compound exhibits high selectivity and potency against specific targets while demonstrating favorable pharmacokinetic properties. These findings suggest that it has the potential to be developed into a safe and effective therapeutic agent for various medical conditions.

To further explore the therapeutic potential of 2-(4-Ethoxyphenyl)-1-4-(2H-1,2,3-triazol-2-y)piperidin-l-y)ethan-l-one, ongoing research is focusing on optimizing its chemical structure through medicinal chemistry approaches. This involves modifying functional groups within the molecule to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthesis methods to facilitate large-scale production for clinical trials.

In conclusion, 2-(4-Ethoxyphenyl)-1-[4-(lH-l , 3 -triazol - 5 - yl ) piperidin - l - yl ] ethan - l - one (CAS No. 2 97580 - 48 - 4) represents a promising compound with a unique combination of structural features that confer a wide range of biological activities. Its potential applications in antifungal, antibacterial, anti-inflammatory, and analgesic therapies make it an exciting candidate for further investigation and development in pharmaceutical research. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for contributing to the discovery and development of new therapeutic agents.